3-Oxetanone
Overview
Description
3-Oxetanone, also known as oxetan-3-one or 1,3-epoxy-2-propanone, is a chemical compound with the formula C3H4O2 . It is the ketone of oxetane and an isomer of β-propiolactone . It is a specialty chemical used for research in the synthesis of other oxetanes of pharmacological interest .
Synthesis Analysis
The synthesis of 3-Oxetanone presents significant challenges that limit the use of this class of compounds in practical applications . A methodology that introduces a new synthetic disconnection to access oxetanes from native alcohol substrates has been presented . This approach is demonstrated by the application in late-stage functionalization chemistry, which is further exploited to develop a single-step synthesis of a known bioactive synthetic steroid derivative that previously required at least four synthetic steps from available precursors .Molecular Structure Analysis
The ring strain in the cyclic structure of 3-Oxetanone causes the molecule to decompose at relatively low temperatures . The pyrolysis products of gas-phase 3-Oxetanone were identified via matrix-isolation Fourier transform infrared spectroscopy and photoionization mass spectrometry .Chemical Reactions Analysis
The major products of the thermal decomposition of 3-Oxetanone are formaldehyde, ketene, carbon monoxide, ethylene oxide, ethylene, and methyl radical . The first four products stem from the initial decomposition of 3-Oxetanone, while the additional products, ethylene and methyl radical, are believed to be due to further reactions .Physical And Chemical Properties Analysis
3-Oxetanone is a liquid at room temperature and boils at 140 °C . It has a molar mass of 72.06 g/mol and a density of 1.124 g/cm3 .Scientific Research Applications
Synthesis of New Oxetane Derivatives
3-Oxetanone is used as a starting material for the preparation of other oxetane compounds . These new oxetane derivatives have driven numerous studies into their synthesis .
Pharmacological Interest
Oxetane compounds, derived from 3-Oxetanone, are of significant pharmacological interest . They are often used in the development of new drugs and treatments.
Theoretical Studies
3-Oxetanone is also considered an object for theoretical studies . Researchers use it to understand the properties and behaviors of oxetane compounds.
Photochemical Decarbonylation
Previously unexplored decarbonylative photochemistry of 3-Oxetanone has been described . Dipoles derived from 3-Oxetanone undergo [3+2] cycloaddition with a variety of alkenes to produce substituted tetrahydrofurans and pyrrolidines .
Synthesis of (Hydroxymethyl)oxazoles and (Hydroxymethyl)thiazoles
3-Oxetanone can be used to synthesize various oxetane-containing lead compounds with improved solubility, reduced lipophilicity, and amphiphilicity . It can also be used in a single-step microwave-mediated reaction with primary amides and thioamides to produce (hydroxymethyl)oxazoles and (hydroxymethyl)thiazoles .
Access to New Chemical Space
The wide scope of the decarbonylative photochemistry of 3-Oxetanone allows for the production of scaffolds that were either previously inaccessible or difficult to synthesize . This provides experimental access to new chemical space .
Mechanism of Action
Target of Action
3-Oxetanone, also known as oxetan-3-one or 1,3-epoxy-2-propanone, is a chemical compound with the formula C3H4O2 . It is primarily used in research for the synthesis of other oxetane-containing compounds . The primary targets of 3-Oxetanone are these oxetane-containing compounds, which have improved solubility, reduced lipophilicity, and amphiphilicity .
Mode of Action
The interaction of 3-Oxetanone with its targets involves the formation of various oxetane-containing lead compounds . This process includes the synthesis of (hydroxymethyl)oxazoles and (hydroxymethyl)thiazoles via a single-step microwave-mediated reaction with primary amides and thioamides . Additionally, 3-Oxetanone can form oxetane-containing spirocycles through a thermal 1,3-dipolar cycloaddition reaction with α-amino acids or secondary α-amino acid esters .
Biochemical Pathways
The biochemical pathways affected by 3-Oxetanone involve the formation of oxetanes through epoxide opening with trimethyloxosulfonium ylide . This process includes the initial formation of the epoxide followed by ring opening . The formation of the oxetane ring from an epoxide requires moderate heating .
Pharmacokinetics
It is known that the compound is a liquid at room temperature and boils at 140 °c . This suggests that the compound may have good bioavailability due to its liquid state, which can facilitate absorption and distribution in the body.
Result of Action
The result of 3-Oxetanone’s action is the synthesis of various oxetane-containing compounds with improved properties . These compounds have improved solubility, reduced lipophilicity, and amphiphilicity, making them potentially useful in various applications, including drug discovery .
Action Environment
The action of 3-Oxetanone can be influenced by environmental factors such as temperature. For instance, the formation of the oxetane ring from an epoxide requires moderate heating . Therefore, the efficacy and stability of 3-Oxetanone can be affected by the temperature of the environment in which it is stored and used.
Safety and Hazards
properties
IUPAC Name |
oxetan-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H4O2/c4-3-1-5-2-3/h1-2H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ROADCYAOHVSOLQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)CO1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80567101 |
Source
|
| Record name | Oxetan-3-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80567101 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
72.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Oxetanone | |
CAS RN |
6704-31-0 |
Source
|
| Record name | 3-Oxetanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6704-31-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Oxetanone | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006704310 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Oxetan-3-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80567101 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | oxetan-3-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.190.619 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 3-OXETANONE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/TGB3B74HZP | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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